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Compound of Interest

Compound Name: N-Phenylphosphanimine

Cat. No.: B15482047

Disclaimer: This document provides a comprehensive overview of the health and safety
considerations for handling N-Phenylphosphanimine. Due to the limited availability of specific
safety data for N-Phenylphosphanimine, this guide is primarily based on information for
analogous compounds, including Phenylphosphine, Triphenylphosphine, and
Phenylphosphonic acid. Researchers, scientists, and drug development professionals should
exercise extreme caution and treat N-Phenylphosphanimine as potentially hazardous. All
guantitative data and safety protocols outlined herein should be considered as a baseline for
conducting a thorough risk assessment before commencing any experimental work.

Chemical and Physical Properties

A summary of the known physical and chemical properties of analogous compounds is
presented below. These properties are crucial for understanding the potential hazards and for
designing appropriate handling and storage protocols.
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Triphenylphosphin

Phenylphosphonic

Property Phenylphosphine .
e acid
Molecular Formula C6H7P C18H15P C6H703P
Molecular Weight 110.10 g/mol 262.29 g/mol 158.09 g/mol
Clear, colorless Colorless to white ) ) )
Appearance o ] White crystalline solid
liquid[1][2] solid
Odor Foul, garlic-like[1][2] Slight, characteristic Odorless
Boiling Point 160 °C (320 °F)[3] 377 °C (711 °F) Decomposes
_ _ _ 158-161 °C (316-322
Melting Point Not available 79-83 °C (174-181 °F) °F)
Flash Point 74 °C (165.2 °F)[3] 180 °C (356 °F) Not applicable
Solubility in Water Insoluble[3] Insoluble Soluble
Vapor Density 3.79 (Air=1) Not available Not applicable

Hazard Identification and Classification

Based on data from analogous compounds, N-Phenylphosphanimine should be treated as a

hazardous substance. The potential hazards are summarized in the table below.
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Hazard Category

Phenylphosphine

Triphenylphosphin

Phenylphosphonic

e acid
o Harmful if Harmful if Harmful if
Acute Toxicity (Oral)
swallowed[4] swallowed[5][6] swallowed[7]
. ) Causes severe skin
Skin Causes skin o
] o S Causes skin irritation burns and eye

Corrosion/Irritation irritation[3]

damage[7]

Serious Eye

Damage/Irritation

Causes serious eye

irritation[3]

Causes serious eye

irritation

Causes severe skin
burns and eye

damage[7]

Respiratory Irritation

May cause respiratory

irritation[3]

May cause respiratory

irritation

May cause respiratory

irritation

Flammable liquid and

Flammability Combustible solid Not flammable
vapor[4]
May cause damage to
May cause damage to
- organs through
Specific Target Organ organs through N
o prolonged or repeated Not classified
Toxicity prolonged or repeated
exposure (nervous
exposure
system)
Toxic to aquatic life Very toxic to aquatic
Aquatic Toxicity with long lasting life with long lasting Not classified

effects[4]

effects[5][6]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel and the environment.

Engineering Controls

» Ventilation: All work with N-Phenylphosphanimine and its analogs must be conducted in a

well-ventilated chemical fume hood.[4][8]
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o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.[8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling N-Phenylphosphanimine and its analogs:

o Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.[9]

» Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile or
neoprene) must be worn.[3] Regularly inspect gloves for any signs of degradation.

o Respiratory Protection: In cases where vapors or aerosols may be generated, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates is
necessary.[4]

Work in Chemical Wear Chemical \Wear Face Shield Wear Flame-Retardant Wear Chemical-Resistant Use Respirator
Fume Hood Safety Goggles Lab Coat Gloves (if required)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling N-
Phenylphosphanimine.

Handling Procedures

» Avoid inhalation of vapors and direct contact with skin and eyes.[3]
o Keep away from heat, sparks, and open flames.[3][4]
o Use non-sparking tools and take precautionary measures against static discharge.[4]

e Handle under an inert atmosphere (e.g., argon or nitrogen) if the compound is known to be
air-sensitive, as is the case with Phenylphosphine.[3]

Storage
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o Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.

[10]

» Store away from incompatible materials such as strong oxidizing agents and acids.[11]

» For air and moisture-sensitive analogs like Phenylphosphine, storage under refrigeration in

an inert atmosphere is recommended.[3][10]

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[12]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Fire and Explosion Hazards

¢ Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-

resistant foam.[10]

e Hazardous Combustion Products: Combustion may produce toxic fumes of phosphorus

oxides, carbon monoxide, and carbon dioxide.[3]
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e Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus
(SCBA) and full protective gear.[4]

Inhalation Skin Contact Eye Contact
(Move to Fresh Ai) (Wash with Soap & Water) Flush with Water

Seek Immediate
Medical Attention

Rinse Mouth

Click to download full resolution via product page

Caption: First aid response flowchart for exposure to N-Phenylphosphanimine analogs.

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as
described in section 3.2.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[8]

Disposal Considerations

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/674389?userType=undefined
https://www.benchchem.com/product/b15482047?utm_src=pdf-body-img
https://www.benchchem.com/product/b15482047?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA3015506&productDescription=PHENYLPHOSPHINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15482047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.

Toxicological Information

Detailed toxicological data for N-Phenylphosphanimine is not available. However, based on
analogous compounds, it should be considered toxic.

Triphenylphosphin  Phenylphosphonic

Toxicity Data Phenylphosphine .
e acid
LD50 Oral (Rat) Not available 700 mg/kgl[5] Not available
) o Not classified as a Not classified as a Not classified as a
Carcinogenicity _ _ _
carcinogen carcinogen[13] carcinogen
Suspected of
Reproductive Toxicity damaging fertility or Not classified Not classified

the unborn child[4]

Conclusion

The handling of N-Phenylphosphanimine requires a cautious and well-informed approach due
to the lack of specific safety data. By treating it with the same level of precaution as its
hazardous analogs, researchers can significantly mitigate the risks. This guide provides a
foundational framework for safe handling, but it is imperative that each research group
conducts its own comprehensive risk assessment and adheres to all institutional and regulatory
safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15482047#health-and-safety-handling-n-
phenylphosphanimine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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